Cas no 2171605-16-4 (1-(2-cyanocyclohexyl)azetidine-2-carboxamide)
1-(2-cyanocyclohexyl)azetidine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-cyanocyclohexyl)azetidine-2-carboxamide
- 2171605-16-4
- EN300-1281786
-
- Inchi: 1S/C11H17N3O/c12-7-8-3-1-2-4-9(8)14-6-5-10(14)11(13)15/h8-10H,1-6H2,(H2,13,15)
- InChI Key: JXEIEJYLSZGWNK-UHFFFAOYSA-N
- SMILES: O=C(C1CCN1C1CCCCC1C#N)N
Computed Properties
- Exact Mass: 207.137162174g/mol
- Monoisotopic Mass: 207.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 70.1Ų
1-(2-cyanocyclohexyl)azetidine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1281786-1.0g |
1-(2-cyanocyclohexyl)azetidine-2-carboxamide |
2171605-16-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1281786-50mg |
1-(2-cyanocyclohexyl)azetidine-2-carboxamide |
2171605-16-4 | 50mg |
$888.0 | 2023-10-01 | ||
| Enamine | EN300-1281786-100mg |
1-(2-cyanocyclohexyl)azetidine-2-carboxamide |
2171605-16-4 | 100mg |
$930.0 | 2023-10-01 | ||
| Enamine | EN300-1281786-250mg |
1-(2-cyanocyclohexyl)azetidine-2-carboxamide |
2171605-16-4 | 250mg |
$972.0 | 2023-10-01 | ||
| Enamine | EN300-1281786-500mg |
1-(2-cyanocyclohexyl)azetidine-2-carboxamide |
2171605-16-4 | 500mg |
$1014.0 | 2023-10-01 | ||
| Enamine | EN300-1281786-1000mg |
1-(2-cyanocyclohexyl)azetidine-2-carboxamide |
2171605-16-4 | 1000mg |
$1057.0 | 2023-10-01 | ||
| Enamine | EN300-1281786-2500mg |
1-(2-cyanocyclohexyl)azetidine-2-carboxamide |
2171605-16-4 | 2500mg |
$2071.0 | 2023-10-01 | ||
| Enamine | EN300-1281786-5000mg |
1-(2-cyanocyclohexyl)azetidine-2-carboxamide |
2171605-16-4 | 5000mg |
$3065.0 | 2023-10-01 | ||
| Enamine | EN300-1281786-10000mg |
1-(2-cyanocyclohexyl)azetidine-2-carboxamide |
2171605-16-4 | 10000mg |
$4545.0 | 2023-10-01 |
1-(2-cyanocyclohexyl)azetidine-2-carboxamide Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 1-(2-cyanocyclohexyl)azetidine-2-carboxamide
Introduction to 1-(2-cyanocyclohexyl)azetidine-2-carboxamide (CAS No. 2171605-16-4)
1-(2-cyanocyclohexyl)azetidine-2-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 2171605-16-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class of heterocyclic structures, featuring a unique combination of functional groups that make it a promising candidate for further exploration in drug discovery and development.
The molecular structure of 1-(2-cyanocyclohexyl)azetidine-2-carboxamide consists of a cyclohexyl ring substituted with a cyano group at the 2-position, connected to an azetidine ring via an amide linkage at the 2-position of the azetidine. This configuration imparts distinct chemical properties that may contribute to its biological activity, making it an intriguing subject for synthetic chemists and biochemists alike.
In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential applications in treating various diseases. Azetidine derivatives, in particular, have been studied for their role in modulating enzyme inhibition and receptor binding. The presence of the cyano group in 1-(2-cyanocyclohexyl)azetidine-2-carboxamide introduces a polar character to the molecule, which can enhance its solubility and interactions with biological targets.
One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The flexibility of the cyclohexyl ring allows for conformational adjustments that can optimize binding affinity to biological targets, while the amide group provides a site for further functionalization. These features make 1-(2-cyanocyclohexyl)azetidine-2-carboxamide a versatile building block for the synthesis of novel therapeutic agents.
Recent studies have highlighted the importance of azetidine derivatives in addressing neurological disorders, infectious diseases, and inflammatory conditions. For instance, modifications of azetidine rings have been shown to enhance binding to specific enzymes and receptors involved in these pathologies. The cyano-substituted derivative, 1-(2-cyanocyclohexyl)azetidine-2-carboxamide, may exhibit similar properties, potentially offering new insights into therapeutic interventions.
The synthesis of 1-(2-cyanocyclohexyl)azetidine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyano group at the 2-position of the cyclohexyl ring is particularly challenging due to its sensitivity to over-reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve this transformation efficiently.
Once synthesized, 1-(2-cyanocyclohexyl)azetidine-2-carboxamide can be subjected to various biochemical assays to evaluate its potential biological activity. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays to assess toxicity and efficacy. The results from these studies will provide valuable data on the compound's pharmacological profile and its suitability for further development.
The pharmaceutical industry is increasingly leveraging computational methods and high-throughput screening technologies to identify promising drug candidates. 1-(2-cyanocyclohexyl)azetidine-2-carboxamide could be incorporated into these pipelines as a lead compound or scaffold for virtual screening. By integrating machine learning algorithms with experimental data, researchers can predict potential interactions between this compound and biological targets, accelerating the drug discovery process.
In conclusion, 1-(2-cyanocyclohexyl)azetidine-2-carboxamide (CAS No. 2171605-16-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Further research is warranted to fully elucidate its pharmacological properties and explore its therapeutic applications. As our understanding of heterocyclic chemistry continues to evolve, compounds like 1-(2-cyanocyclohexyl)azetidine-2-carboxamide are poised to play a crucial role in the development of next-generation medications.
2171605-16-4 (1-(2-cyanocyclohexyl)azetidine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)